Cas no 1387634-86-7 (Benzenemethanol, 3-bromo-2,6-difluoro-α-methyl-)

• Product Name: Benzenemethanol, 3-bromo-2,6-difluoro-α-methyl-
• CAS No: 1387634-86-7
• MF: C₈H₇BrF₂O
• MW: 237.04
• CID: 5075936
• PubChem ID: 68109554
• Update Time: 2026-03-01

Benzenemethanol, 3-bromo-2,6-difluoro-α-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-bromo-2,6-difluoro-α-methyl-
• 1-(3-Bromo-2,6-difluorophenyl)ethanol

• Inchi： 1S/C8H7BrF2O/c1-4(12)7-6(10)3-2-5(9)8(7)11/h2-4,12H,1H3
• InChI Key： MHZITEPRPIZTKP-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(Br)C=1F)F)(O)C

Computed Properties

• Exact Mass: 235.96483g/mol
• Monoisotopic Mass: 235.96483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Benzenemethanol, 3-bromo-2,6-difluoro-α-methyl-

Benzenemethanol, 3-bromo-2,6-difluoro-α-methyl- (CAS No. 1387634-86-7): A Comprehensive Overview

Benzenemethanol, 3-bromo-2,6-difluoro-α-methyl-, identified by its CAS number 1387634-86-7, is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and chemical properties. The presence of both bromo and fluoro substituents in its molecular framework imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The< strong>3-bromo and 2,6-difluoro groups are strategically positioned on the benzene ring, which enhances its utility in various chemical transformations. These substituents not only influence the electronic properties of the molecule but also play a crucial role in modulating its biological activity. The< strong>α-methyl group further contributes to the complexity of this compound, enabling diverse synthetic pathways and applications.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. Research has demonstrated that the introduction of fluorine atoms can significantly alter the pharmacokinetic profiles of drug candidates. For instance, studies have shown that fluoro-substituted alcohols exhibit improved solubility and bioavailability, which are critical factors in drug development.

Benzenemethanol, 3-bromo-2,6-difluoro-α-methyl- has been explored in several synthetic protocols aimed at developing novel therapeutic agents. Its structure provides a versatile scaffold for further functionalization, allowing chemists to tailor the molecule for specific biological activities. The< strong>3-bromo group is particularly useful for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in constructing complex organic molecules.

The< strong>2,6-difluoro substituents contribute to the electron-withdrawing nature of the benzene ring, influencing its reactivity in various chemical reactions. This feature makes it an attractive building block for designing molecules with enhanced binding properties. Additionally, the< strong>α-methyl group can participate in stereoselective transformations, providing access to enantiomerically pure compounds that are often required for pharmaceutical applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of< strong>Benzenemethanol, 3-bromo-2,6-difluoro-α-methyl- with greater accuracy. Molecular modeling studies have revealed that this compound exhibits potential as a ligand for various enzyme targets. For example, it has been shown to interact with proteins involved in metabolic pathways and signal transduction processes. These findings suggest that< strong>Benzenemethanol, 3-bromo-2,6-difluoro-α-methyl- could be a valuable starting point for developing new drugs targeting these pathways.

The synthesis of< strong>Benzenemethanol, 3-bromo-2,6-difluoro-α-methyl- involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of a fluorinated benzene derivative followed by selective methylation at the α-position. These steps showcase the compound's versatility as a synthetic intermediate and its potential for further derivatization.

In conclusion,< strong>Benzenemethanol, 3-bromo-2,6-difluoro-α-methyl-, CAS no. 1387634-86-7, is a multifunctional compound with significant applications in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents. The ongoing research into its biological activity and synthetic potential underscores its importance as a building block in modern drug discovery.